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Application Note: This document provides a comprehensive protocol for the synthesis of gold

nanoparticles (AuNPs) using the well-established trisodium citrate reduction method, commonly

known as the Turkevich method. This method is widely employed due to its simplicity,

reproducibility, and ability to generate monodisperse, spheroidal AuNPs. These nanoparticles

have significant applications in various research and development fields, including drug

delivery, diagnostics, and catalysis, owing to their unique optical and electronic properties.[1][2]

[3] This protocol is intended for researchers, scientists, and professionals in drug development

who require a reliable method for producing high-quality AuNPs.

Introduction
Gold nanoparticles exhibit size- and shape-dependent properties, making precise synthesis

control paramount. The Turkevich method, first introduced in 1951, involves the reduction of a

gold salt, typically tetrachloroauric acid (HAuCl4), by trisodium citrate in an aqueous solution.[4]

[5][6] The trisodium citrate serves a dual role as both a reducing agent and a capping agent,

which stabilizes the nanoparticles and prevents aggregation.[5][7] The size of the resulting

AuNPs can be tuned by varying the molar ratio of citrate to gold.[6][8][9]

Note on Precursors: While the user specified "trisodium;gold(1+);disulfite", the vast majority

of published literature details the use of a gold(III) precursor, most commonly tetrachloroauric

acid (HAuCl4). Protocols utilizing "gold(I) disulfite" for this type of synthesis are not readily

found in scientific literature. Therefore, this protocol will detail the synthesis using

tetrachloroauric acid.
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Experimental Protocol: Turkevich Method
This protocol is adapted from established methodologies for the synthesis of AuNPs.[8][10][11]

[12]

2.1. Materials and Equipment

Tetrachloroauric acid (HAuCl4)

Trisodium citrate dihydrate (Na3C6H5O7·2H2O)

Ultrapure water (18.2 MΩ·cm)

Glassware (e.g., Erlenmeyer flask, graduated cylinders)

Heating mantle with magnetic stirring capabilities

Magnetic stir bar

Condenser

Spectrophotometer (for UV-Vis analysis)

Dynamic Light Scattering (DLS) instrument (for size and zeta potential measurements)

Transmission Electron Microscope (TEM) (for morphology analysis)

2.2. Reagent Preparation

HAuCl4 Stock Solution (1 mM): Prepare a 1 mM stock solution of HAuCl4 in ultrapure water.

Safety Note: HAuCl4 is corrosive and should be handled with appropriate personal protective

equipment (PPE).

Trisodium Citrate Solution (38.8 mM): Prepare a 38.8 mM solution of trisodium citrate

dihydrate in ultrapure water.[13]

2.3. Synthesis Procedure
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In a meticulously cleaned Erlenmeyer flask, add a desired volume of the 1 mM HAuCl4

solution (e.g., 50 mL).

Place the flask in the heating mantle and bring the solution to a vigorous boil under constant

stirring.

Once boiling, rapidly add a specific volume of the 38.8 mM trisodium citrate solution. The

volume of citrate solution will determine the final nanoparticle size (see Table 1).

A series of color changes should be observed, starting from a faint yellow to colorless, then

to a deep blue/black, and finally to a stable ruby red, which indicates the formation of AuNPs.

[11][14]

Continue boiling and stirring for an additional 15-30 minutes to ensure the reaction is

complete.

Remove the flask from the heat and allow it to cool to room temperature while still stirring.

Store the resulting colloidal gold solution at 4°C in a dark container for future use.

Characterization of Gold Nanoparticles
3.1. UV-Visible Spectroscopy

The formation of AuNPs can be confirmed by measuring the surface plasmon resonance (SPR)

peak using a UV-Vis spectrophotometer. For spherical AuNPs in the 15-30 nm range, a

characteristic SPR peak is expected between 520-530 nm.[6][15]

3.2. Dynamic Light Scattering (DLS)

DLS is used to determine the hydrodynamic diameter and the polydispersity index (PDI) of the

synthesized AuNPs. A PDI value below 0.2 indicates a monodisperse sample.[9]

3.3. Transmission Electron Microscopy (TEM)

TEM provides direct visualization of the AuNPs, allowing for the determination of their size,

shape, and aggregation state.
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Data Presentation
The size of the synthesized AuNPs is highly dependent on the molar ratio of trisodium citrate to

HAuCl4. The following tables summarize expected outcomes based on varying synthesis

parameters.

Table 1: Effect of Citrate to Gold Ratio on Nanoparticle Size

Molar Ratio
(Citrate:Au)

HAuCl₄
Concentration
(mM)

Trisodium Citrate
Concentration
(mM)

Resulting Particle
Size (nm)

0.5 1.0 0.5 ~100

1.0 1.0 1.0 ~40

2.0 1.0 2.0 ~20

3.5 1.0 3.5 ~15

Note: These are approximate values and can vary based on specific reaction conditions such

as heating rate and stirring speed.[7][11]

Table 2: Influence of Reaction Temperature on Nanoparticle Formation

Temperature (°C) Observation Effect on Particle Size

100 Rapid nucleation and growth Smaller, more uniform particles

75 Slower reaction rate
Larger, potentially more

polydisperse particles

Reference:[12][16]
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Caption: Workflow for Gold Nanoparticle Synthesis and Characterization.

Mechanism of Nanoparticle Formation
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Caption: Mechanism of Gold Nanoparticle Formation via Citrate Reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.scienceopen.com/hosted-document?doi=10.53964/jmn.2021001
https://www.scienceopen.com/hosted-document?doi=10.53964/jmn.2021001
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8510367/
https://www.news-medical.net/life-sciences/Gold-Nanoparticle-Synthesis.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC4987575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4987575/
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Analytical_Sciences_Digital_Library/Contextual_Modules/Optical_Properties_of_Gold_Nanoparticles/04_Instructors_Guide/02_Synthesis_of_gold_nanoparticles
https://pubs.rsc.org/en/content/articlehtml/2024/nr/d3nr06491c
https://pubs.rsc.org/en/content/articlehtml/2024/nr/d3nr06491c
https://pubs.rsc.org/en/content/articlehtml/2024/nr/d3nr06491c
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://www.researchgate.net/publication/363433329_Gold_nanoparticle_synthesis_v1
https://dergipark.org.tr/tr/download/article-file/1727574
https://www.confer.cz/nanocon/2015/download/561-synthesis-of-gold-nanoparticles-via-chemical-reduction-method.pdf
https://www.ukessays.com/essays/biology/synthesis-of-gold-nanoparticles-biology-essay.php
https://dergipark.org.tr/en/download/article-file/1727574
https://inis.iaea.org/records/4q2zy-8va56
https://inis.iaea.org/records/4q2zy-8va56
https://pubs.acs.org/doi/10.1021/ja906506j
https://www.benchchem.com/product/b096053#protocol-for-gold-nanoparticle-synthesis-using-trisodium-gold-1-disulfite
https://www.benchchem.com/product/b096053#protocol-for-gold-nanoparticle-synthesis-using-trisodium-gold-1-disulfite
https://www.benchchem.com/product/b096053#protocol-for-gold-nanoparticle-synthesis-using-trisodium-gold-1-disulfite
https://www.benchchem.com/product/b096053#protocol-for-gold-nanoparticle-synthesis-using-trisodium-gold-1-disulfite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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